Cas no 5427-34-9 (1,2-Ethanediamine,N2-(2,4-dichlorophenyl)-N1,N1-diethyl-)

1,2-Ethanediamine,N2-(2,4-dichlorophenyl)-N1,N1-diethyl- structure
5427-34-9 structure
Product Name:1,2-Ethanediamine,N2-(2,4-dichlorophenyl)-N1,N1-diethyl-
CAS No:5427-34-9
MF:C12H18Cl2N2
MW:261.190721035004
CID:384250
Update Time:2024-01-29

1,2-Ethanediamine,N2-(2,4-dichlorophenyl)-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N2-(2,4-dichlorophenyl)-N1,N1-diethyl-
    • 1-[(2,4-difluorophenyl)methyl]-4-(4-methylphenyl)piperazine
    • 1-(2,4-difluorobenzyl)-4-(4-methylphenyl)piperazine
    • 2-(2,4-Dichloranilino)-aethyl-diaethylamin
    • AC1LFQ7Y
    • AC1Q4NFX
    • Ambcb5416206
    • CTK8D7344
    • N,N-Diaethyl-N'-(2,4-dichlor-phenyl)-aethylendiamin
    • N,N-diethyl-N'-(2,4-dichloro-phenyl)-ethylenediamine
    • Oprea1_678665
    • Inchi: 1S/C12H18Cl2N2/c1-3-16(4-2)8-7-15-12-6-5-10(13)9-11(12)14/h5-6,9,15H,3-4,7-8H2,1-2H3
    • InChI Key: WAEJYDLFFMBWPU-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)CNC1=CC=C(Cl)C=C1Cl

Computed Properties

  • Exact Mass: 260.08494
  • Monoisotopic Mass: 260.084704
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3

Experimental Properties

  • Density: 1.173
  • Boiling Point: 368.2°Cat760mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.565
  • PSA: 15.27
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